Cas no 2679832-45-0 (benzyl N-[(1S)-1-(2-hydroxyphenyl)ethyl]carbamate)

• Product Name: benzyl N-[(1S)-1-(2-hydroxyphenyl)ethyl]carbamate
• CAS No: 2679832-45-0
• MF: C₁₆H₁₇NO₃
• MW: 271.311084508896
• CID: 6347656
• PubChem ID: 165915602
• Update Time: 2025-05-21

benzyl N-[(1S)-1-(2-hydroxyphenyl)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2679832-45-0
• benzyl N-[(1S)-1-(2-hydroxyphenyl)ethyl]carbamate
• EN300-28283555

• Inchi： 1S/C16H17NO3/c1-12(14-9-5-6-10-15(14)18)17-16(19)20-11-13-7-3-2-4-8-13/h2-10,12,18H,11H2,1H3,(H,17,19)/t12-/m0/s1
• InChI Key： LNHTXHCBVXLFPA-LBPRGKRZSA-N
• SMILES： O(CC1C=CC=CC=1)C(N[C@@H](C)C1C=CC=CC=1O)=O

Computed Properties

• Exact Mass: 271.12084340g/mol
• Monoisotopic Mass: 271.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-[(1S)-1-(2-hydroxyphenyl)ethyl]carbamate

Comprehensive Overview of Benzyl N-[(1S)-1-(2-hydroxyphenyl)ethyl]carbamate (CAS No. 2679832-45-0)

Benzyl N-[(1S)-1-(2-hydroxyphenyl)ethyl]carbamate (CAS No. 2679832-45-0) is a chiral carbamate derivative with significant potential in pharmaceutical and organic synthesis. This compound features a benzyl group attached to a carbamate moiety, which is further linked to a (1S)-1-(2-hydroxyphenyl)ethyl backbone. Its unique stereochemistry and functional groups make it a valuable intermediate in the development of enantioselective drugs and bioactive molecules.

The growing interest in chiral auxiliaries and asymmetric synthesis has propelled research into compounds like Benzyl N-[(1S)-1-(2-hydroxyphenyl)ethyl]carbamate. Researchers are particularly focused on its role in catalysis and drug design, as its structural motifs are commonly found in enzyme inhibitors and receptor modulators. Recent studies highlight its utility in peptide coupling and protecting group strategies, aligning with the demand for greener and more efficient synthetic methodologies.

In the context of AI-driven drug discovery, Benzyl N-[(1S)-1-(2-hydroxyphenyl)ethyl]carbamate has garnered attention for its potential in virtual screening and molecular docking simulations. Computational chemists leverage its 3D conformational properties to predict binding affinities, addressing common search queries like "chiral carbamates in drug development" or "CAS 2679832-45-0 applications". These trends reflect the compound's relevance in modern medicinal chemistry.

From a synthetic perspective, the hydroxyphenyl moiety in Benzyl N-[(1S)-1-(2-hydroxyphenyl)ethyl]carbamate offers opportunities for derivatization, such as O-alkylation or chelation with metal catalysts. This versatility answers frequent industry questions, including "how to modify carbamates for enhanced bioactivity" and "sustainable routes to chiral intermediates". The compound's stability under mild conditions further supports its use in high-throughput screening.

Environmental and regulatory considerations are also critical. Unlike many synthetic intermediates, Benzyl N-[(1S)-1-(2-hydroxyphenyl)ethyl]carbamate exhibits favorable biodegradability profiles, aligning with the green chemistry movement. Its low toxicity, as evidenced by preliminary assays, makes it a candidate for cosmetic formulations and nutraceuticals, topics frequently searched in alternative medicine forums.

In summary, Benzyl N-[(1S)-1-(2-hydroxyphenyl)ethyl]carbamate (CAS No. 2679832-45-0) bridges traditional organic synthesis and cutting-edge pharmaceutical research. Its multifaceted applications—from asymmetric catalysis to computational modeling—ensure its continued prominence in scientific literature and industrial workflows.